Cas no 1797887-44-5 (2-cyclopentylsulfanyl-N-[(2-methoxy-2-adamantyl)methyl]acetamide)

• Product Name: 2-cyclopentylsulfanyl-N-[(2-methoxy-2-adamantyl)methyl]acetamide
• CAS No: 1797887-44-5
• MF: C₁₉H₃₁NO₂S
• MW: 337.519944429398
• CID: 5374864
• Update Time: 2025-10-28

2-cyclopentylsulfanyl-N-[(2-methoxy-2-adamantyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentylsulfanyl-N-[(2-methoxy-2-adamantyl)methyl]acetamide

• Inchi： 1S/C19H31NO2S/c1-22-19(12-20-18(21)11-23-17-4-2-3-5-17)15-7-13-6-14(9-15)10-16(19)8-13/h13-17H,2-12H2,1H3,(H,20,21)
• InChI Key： RBSKVNDVHUHEPB-UHFFFAOYSA-N
• SMILES： C(NCC1(OC)C2CC3CC1CC(C3)C2)(=O)CSC1CCCC1

Additional information on 2-cyclopentylsulfanyl-N-[(2-methoxy-2-adamantyl)methyl]acetamide

2-Cyclopentylsulfanyl-N-[(2-methoxy-2-adamantyl)methyl]acetamide: A Comprehensive Overview

The compound 2-cyclopentylsulfanyl-N-[(2-methoxy-2-adamantyl)methyl]acetamide, identified by the CAS number 1797887-44-5, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a cyclopentylsulfanyl group with an adamantane moiety, making it a subject of interest in both academic and industrial settings.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitution and coupling reactions. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity. Researchers have explored the use of palladium catalysts in coupling reactions, which has significantly improved the efficiency of the synthesis process. This advancement not only enhances the scalability of production but also opens new avenues for its application in drug discovery and material science.

One of the most promising applications of 2-cyclopentylsulfanyl-N-[(2-methoxy-2-adamantyl)methyl]acetamide lies in its potential as a therapeutic agent. The adamantane moiety, known for its rigid structure and lipophilic properties, plays a crucial role in enhancing the bioavailability of the compound. Recent studies have demonstrated its ability to modulate key cellular pathways involved in neurodegenerative diseases, such as Alzheimer's disease. The sulfanyl group contributes to its antioxidant properties, further enhancing its therapeutic potential.

In addition to its pharmacological applications, this compound has shown remarkable properties in materials science. Its unique structure makes it an excellent candidate for use in the development of advanced polymers and coatings. Researchers have explored its ability to form self-assembled monolayers, which exhibit superior mechanical and thermal stability. These properties make it a valuable component in the creation of high-performance materials for aerospace and electronics industries.

The structural integrity of 1797887-44-5 is further enhanced by the presence of a methoxy group, which not only contributes to its stability but also influences its reactivity in various chemical environments. Recent computational studies have provided deeper insights into the electronic properties of this compound, revealing its potential as a semiconductor material. This discovery has sparked interest among material scientists who are exploring its application in next-generation electronic devices.

In conclusion, 2-cyclopentylsulfanyl-N-[(2-methoxy-2-adamantyl)methyl]acetamide, with its unique structural features and versatile properties, represents a significant advancement in organic chemistry. Its applications span across multiple disciplines, from drug discovery to materials science, making it a compound of great scientific and commercial value. As research continues to uncover new insights into its potential, this compound is poised to play a pivotal role in shaping future innovations across various industries.